Cas no 30490-54-1 (9-Acridinecarbonitrile, 2-chloro-)

• Product Name: 9-Acridinecarbonitrile, 2-chloro-
• CAS No: 30490-54-1
• MF: C₁₄H₇ClN₂
• MW: 238.671781778336
• CID: 1443228
• PubChem ID: 7103610
• Update Time: 2025-04-20

9-Acridinecarbonitrile, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinecarbonitrile, 2-chloro-
• 2-chloroacridine-9-carbonitrile
• 2-chloro-9-acridinecarbonitrile
• DTXSID30427781
• SCHEMBL11777304
• 30490-54-1
• 2-chloro-9-cyano-acridine
• YJXWFDRGDZWQTC-UHFFFAOYSA-N
• AE-641/00335040

• Inchi： 1S/C14H7ClN2/c15-9-5-6-14-11(7-9)12(8-16)10-3-1-2-4-13(10)17-14/h1-7H
• InChI Key： YJXWFDRGDZWQTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C#N)C1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 238.02991
• Monoisotopic Mass: 238.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68